Cas no 1021022-20-7 (3-{(4-Fluoro-2-methylphenyl)aminomethyl}benzonitrile)

3-{(4-Fluoro-2-methylphenyl)aminomethyl}benzonitrile structure

1021022-20-7 structure

Product Name:3-{(4-Fluoro-2-methylphenyl)aminomethyl}benzonitrile

CAS No:1021022-20-7

Molecular Formula:C₁₅H₁₃FN₂

Molecular Weight:240.275526762009

MDL:MFCD11146535

CID:5054686

PubChem ID:28484856

3-{(4-Fluoro-2-methylphenyl)aminomethyl}benzonitrile Properties

Names and Identifiers

- 3-{[(4-fluoro-2-methylphenyl)amino]methyl}benzonitrile
- NE38053
- 3-[(4-fluoro-2-methylanilino)methyl]benzonitrile
- Z140326204
- MDL： MFCD11146535
- InChIKey： LLXGTNPRSOJPRY-UHFFFAOYSA-N
- Inchi： 1S/C15H13FN2/c1-11-7-14(16)5-6-15(11)18-10-13-4-2-3-12(8-13)9-17/h2-8,18H,10H2,1H3
- SMILES： FC1C=CC(=C(C)C=1)NCC1C=CC=C(C#N)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Heavy Atom Count: 18
Complexity: 309
XLogP3: 3.6
Topological Polar Surface Area: 35.8

3-{(4-Fluoro-2-methylphenyl)aminomethyl}benzonitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P019MCR-50mg	3-{[(4-fluoro-2-methylphenyl)amino]methyl}benzonitrile	1021022-20-7	95%	50mg	$111.00
Aaron	AR019ML3-50mg	3-{[(4-fluoro-2-methylphenyl)amino]methyl}benzonitrile	1021022-20-7	95%	50mg	$83.00	2025-02-14
Enamine	EN300-33001-0.05g	3-{[(4-fluoro-2-methylphenyl)amino]methyl}benzonitrile	1021022-20-7	95%	0.05g	$42.0	2023-09-04
TRC	B436705-50mg	3-{[(4-Fluoro-2-methylphenyl)amino]methyl}benzonitrile	1021022-20-7		50mg	$ 50.00	2022-06-07

3-{(4-Fluoro-2-methylphenyl)aminomethyl}benzonitrile Related Literature

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Q. Rev. Chem. Soc., 1950,4, 217-235
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Deborah Alberts,Beatriz Fernández,Armando Menéndez,Rosario Pereiro,Alfredo Sanz-Medel J. Anal. At. Spectrom., 2012,27, 71-79
3. Effect of solvents on the growth of TiO2 nanorods and their perovskite solar cells

Jun-Feng Li,Zhen-Long Zhang,Hui-Ping Gao,Yang Zhang J. Mater. Chem. A, 2015,3, 19476-19482
4. Excellent effect of lithium-doped sulfated zirconia catalysts for oxidative coupling of methane to give ethene and ethane

Chem. Commun., 1997, 221-222
5. A Nafion/polybenzimidazole composite membrane with consecutive proton-conducting pathways for aqueous redox flow batteries†

Y. H. Wan,J. Sun,Q. P. Jian,X. Z. Fan J. Mater. Chem. A, 2022,10, 13021-13030
6. Contents

Dalton Trans., 2005, 3123-3130
7. Improved method for detecting microgram amounts of iron

Analyst, 1980,105, 181-183
8. Tough and strong bioinspired nanocomposites with interfacial cross-links†

Ning Liu,Xiaowei Zeng,Ramana Pidaparti,Xianqiao Wang Nanoscale, 2016,8, 18531-18540
9. Synergizing the multiple plasmon resonance coupling and quantum effects to obtain enhanced SERS and PEC performance simultaneously on a noble metal–semiconductor substrate†

Tao Yang,Wenna Liu,Lidong Li,Junhong Chen,Xinmei Hou,Kuo-Chih Chou Nanoscale, 2017,9, 2376-2384
10. Where are the biologists? A series of mini-reviews covering new trends in fundamental and applied research, and potential applications of miniaturised technologies

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